Cas no 1806484-99-0 (3-Fluoro-4-nitrophenylpropanal)

• Product Name: 3-Fluoro-4-nitrophenylpropanal
• CAS No: 1806484-99-0
• MF: C₉H₈FNO₃
• MW: 197.163125991821
• CID: 4794379
• PubChem ID: 165880075
• Update Time: 2025-08-04

3-Fluoro-4-nitrophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-nitrophenylpropanal

• Inchi： 1S/C9H8FNO3/c1-6(5-12)7-2-3-9(11(13)14)8(10)4-7/h2-6H,1H3
• InChI Key： WCYKUKNISBRSJU-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C=O)C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 1.8
• Topological Polar Surface Area: 62.9

Additional information on 3-Fluoro-4-nitrophenylpropanal

3-Fluoro-4-nitrophenylpropanal: A Comprehensive Overview

3-Fluoro-4-nitrophenylpropanal (CAS No. 1806484-99-0) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in advanced chemical synthesis and material engineering.

The molecular structure of 3-fluoro-4-nitrophenylpropanal consists of a phenyl ring substituted with a fluorine atom at the 3-position and a nitro group at the 4-position, with a propanal moiety attached to the ring. This arrangement imparts distinctive electronic properties to the molecule, making it a valuable component in the development of novel materials and compounds.

Recent studies have highlighted the role of 3-fluoro-4-nitrophenylpropanal in enhancing the performance of organic semiconductors. Researchers have demonstrated that incorporating this compound into polymer blends can significantly improve charge transport properties, leading to more efficient electronic devices. These findings underscore its potential in advancing next-generation electronics and optoelectronic applications.

In addition to its electronic applications, 3-fluoro-4-nitrophenylpropanal has shown promise in the field of drug discovery. Its unique reactivity and structural features make it an ideal candidate for synthesizing bioactive molecules with potential therapeutic applications. Ongoing research is exploring its role as an intermediate in the synthesis of complex pharmaceutical agents.

The synthesis of 3-fluoro-4-nitrophenylpropanal involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed coupling reactions has been particularly effective in achieving high yields and purity levels, ensuring its suitability for high-tech applications.

From an environmental perspective, understanding the degradation pathways of 3-fluoro-4-nitrophenylpropanal is crucial for assessing its ecological impact. Recent studies have identified microbial degradation mechanisms that can break down this compound under specific conditions, providing insights into sustainable waste management practices.

In conclusion, 3-fluoro-4-nitrophenylpropanal (CAS No. 1806484-99-0) stands as a testament to the advancements in modern organic chemistry. Its versatile applications across multiple disciplines highlight its importance as a key building block in contemporary chemical research and development.